Cas no 159651-12-4 (Piperidine,2-methyl-1-(trifluoroacetyl)-, (R)- (9CI))

Piperidine,2-methyl-1-(trifluoroacetyl)-, (R)- (9CI) structure
159651-12-4 structure
Product Name:Piperidine,2-methyl-1-(trifluoroacetyl)-, (R)- (9CI)
CAS No:159651-12-4
MF:C8H12F3NO
MW:195.182192802429
CID:109297
PubChem ID:45080883
Update Time:2025-04-18

Piperidine,2-methyl-1-(trifluoroacetyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,2-methyl-1-(trifluoroacetyl)-, (R)- (9CI)
    • 2,2,2-trifluoro-1-[(2R)-2-methylpiperidin-1-yl]ethanone
    • IFJPEBWAHNJUHX-ZCFIWIBFSA-N
    • 2,2,2-Trifluoro-1-[(2R)-2-methylpiperidin-1-yl]ethan-1-one
    • DTXSID00664166
    • Piperidine,2-methyl-1-(trifluoroacetyl)-,(R)-(9ci)
    • 159651-12-4
    • Piperidine, 2-methyl-1-(trifluoroacetyl)-, (R)- (9CI)
    • Inchi: 1S/C8H12F3NO/c1-6-4-2-3-5-12(6)7(13)8(9,10)11/h6H,2-5H2,1H3/t6-/m1/s1
    • InChI Key: IFJPEBWAHNJUHX-ZCFIWIBFSA-N
    • SMILES: FC(C(N1CCCC[C@H]1C)=O)(F)F

Computed Properties

  • Exact Mass: 195.08716
  • Monoisotopic Mass: 195.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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